(S)-N-(1-Hydrazinyl-4-(methylthio)-1-oxobutan-2-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[(2S)-1-hydrazinyl-4-methylsulfanyl-1-oxobutan-2-yl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C13H16F3N3O2S/c1-22-7-6-10(12(21)19-17)18-11(20)8-2-4-9(5-3-8)13(14,15)16/h2-5,10H,6-7,17H2,1H3,(H,18,20)(H,19,21)/t10-/m0/s1
• InChI Key: FGDPUEBTKXFHNW-JTQLQIEISA-N
• Canonical SMILES: CSCCC(C(=O)NN)NC(=O)C1=CC=C(C=C1)C(F)(F)F
• Isomeric SMILES: CSCC[C@@H](C(=O)NN)NC(=O)C1=CC=C(C=C1)C(F)(F)F
• Molecular Formula: C13H16F3N3O2S
• DSSTOX Substance ID: DTXSID301212425
• Molecular Weight: 335.35 g/mol
• CAS No.: 209056-84-8

Description

(S)-N-(1-Hydrazinyl-4-(methylthio)-1-oxobutan-2-yl)-4-(trifluoromethyl)benzamide, also known as S-HMOB, is an organic compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a useful tool for researchers in various fields.

Scientific Research Applications

Antimicrobial Applications

• Bactericidal Activity Against MRSA : A series of substituted benzamides, including compounds structurally related to "(S)-N-(1-Hydrazinyl-4-(methylthio)-1-oxobutan-2-yl)-4-(trifluoromethyl)benzamide," was evaluated for bactericidal activity against methicillin-resistant Staphylococcus aureus (MRSA). The study found that some derivatives exhibited significant bactericidal effects, indicating the potential of these compounds in developing new antimicrobial agents (Zadrazilova et al., 2015).

Analytical Chemistry and Labeling Studies

• Synthesis and Characterization of Tritium Labeled Compounds : Tritium labeling of benzamide derivatives, including those with similar structural features to the query compound, has been reported for use in analytical studies. These labeled compounds serve as tools for investigating the pharmacokinetics and molecular interactions of new drug candidates (Hong et al., 2015).

Synthesis and Structural Studies

• Novel Schiff Base Synthesis : Research into the synthesis of Schiff base benzamides via the reaction of thioxothiourea has yielded novel compounds with potential antimicrobial activities. Such studies highlight the versatility of benzamide derivatives in synthesizing new molecules with potential biological applications (Karanth et al., 2018).

Anti-Inflammatory and Antiviral Activities

• Anti-Inflammatory Activity : The synthesis of indolyl azetidinones, incorporating benzamide moieties, demonstrated anti-inflammatory properties. This suggests that modifications of the benzamide structure can lead to compounds with potential therapeutic applications in inflammation-related disorders (Kalsi et al., 1990).

• Antiavian Influenza Virus Activity : A study on the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives showed significant activities against bird flu influenza (H5N1). This indicates the potential of benzamide derivatives in the development of antiviral agents (Hebishy et al., 2020).